Cyanate

Specification

• CAS No.: 71000-82-3
• Molecular Formula: CNO-
• Molecular Weight: 42.017 g/mol
• IUPAC Name: isocyanate
• Standard InChI: InChI=1S/CNO/c2-1-3/q-1
• Standard InChI Key: IQPQWNKOIGAROB-UHFFFAOYSA-N
• Canonical SMILES: C(=[N-])=O

Introduction

Chemical Structure and Fundamental Properties

Molecular Geometry and Resonance

The cyanate ion (OCN⁻) exhibits a linear geometry, with bond lengths of 1.16 Å for C≡N and 1.26 Å for C−O, consistent with its resonance hybrid structure. Three resonance forms contribute to its stability:

• O⁻−C≡N (61% contribution),

• O=C=N⁻ (30%),

• O⁺≡C−N²⁻ (4%).

This resonance stabilization explains cyanate’s resistance to hydrolysis under ambient conditions compared to its isomer fulminate (CNO⁻), which is highly unstable. Infrared spectroscopy confirms the triple-bond character of C≡N, with a characteristic absorption band at 2096 cm⁻¹.

Physicochemical Characteristics

Cyanate salts, such as sodium cyanate (NaNCO) and potassium cyanate (KOCN), are typically colorless crystalline solids. Table 1 summarizes key properties:

Property	Sodium Cyanate	Potassium Cyanate
Melting Point (°C)	550	315
Solubility (g/100 mL)	10.2 (20°C)	75.3 (20°C)
Density (g/cm³)	1.89	2.05
Thermal Decomposition	>600°C → Na₂O + CO + N₂	>400°C → KOCN → KCNO

Table 1: Comparative properties of common cyanate salts.

The ambidentate nature of OCN⁻ allows it to coordinate with metal ions via oxygen or nitrogen, enabling diverse coordination chemistry. For example, in [Fe(OCN)₆]³⁻, cyanate binds through oxygen, whereas in [Co(NCO)₆]³⁻, nitrogen serves as the donor site.

Synthesis and Industrial Production

Conventional Methods

Cyanate salts are synthesized via high-temperature reactions between urea and alkali carbonates:

Sodium Cyanate:

$$\text{Na}_2\text{CO}_3 + 2\ \text{OC(NH}_2\text{)}_2 \xrightarrow{400-650^\circ \text{C}} 2\ \text{NaNCO} + \text{CO}_2 + 2\ \text{NH}_3 + \text{H}_2\text{O}$$

Critical parameters include a urea-to-soda ash molar ratio of 2.3:1 and reaction times under 4 minutes to minimize decomposition into toxic cyanides. Excess urea sublimation is mitigated by rapid cooling.

Potassium Cyanate:

$$2\ \text{OC(NH}_2\text{)}_2 + \text{K}_2\text{CO}_3 \xrightarrow{400^\circ \text{C}} 2\ \text{KOCN} + (\text{NH}_4)_2\text{CO}_3$$

Potassium cyanate’s higher solubility (75.3 g/100 mL vs. 10.2 g for sodium) makes it preferable for aqueous-phase reactions.

Advanced Production Techniques

A patented continuous process (US2690956A) optimizes yield (85–95% purity) by:

• Maintaining fusion temperatures between 525–650°C,

• Limiting residence time to ≤4 minutes,

• Recycling NH₃ and CO₂ byproducts into urea synthesis.

Table 2: Industrial synthesis conditions for sodium cyanate.

Parameter	Optimal Range
Temperature	525–575°C
Molar Ratio (Urea:Na₂CO₃)	2.3:1
Reaction Time	2–4 minutes
Purity	85–95%

Applications in Industry and Medicine

Agricultural and Pharmaceutical Uses

Potassium cyanate is a precursor to hydroxyurea, an antineoplastic agent, via reaction with hydroxylamine:

$$\text{KOCN} + \text{NH}_2\text{OH} \rightarrow \text{H}_2\text{NCONHOH} + \text{KOH}$$

It also serves as a herbicide, disrupting amino acid synthesis in weeds.

Metallurgical Applications

In ferritic nitrocarburizing, cyanate salts introduce nitrogen and carbon into steel surfaces, enhancing hardness and corrosion resistance. Treatments at 570°C for 2–4 hours achieve case depths of 10–20 μm.

Environmental and Biological Roles

Photochemical Generation in Aquatic Systems

Recent studies demonstrate cyanate formation via photodegradation of dissolved organic matter (DOM). In marine environments, DOM-rich waters produce cyanate at rates of 0.8–3.2 nM/day, with higher rates in coastal regions due to terrestrial DOM inputs.

Cyanate Utilization by Marine Microbes

Synechococcus cyanobacteria assimilate cyanate as a nitrogen source via the cynABDS operon, which encodes a cyanate permease and cyanase enzyme. Field data indicate uptake rates of 0.05–0.12 μmol N/L/day in oligotrophic oceans, rivaling nitrate assimilation under nutrient-limited conditions.

Table 3: Cyanate production and uptake rates in marine systems.

Process	Rate (nM/day)	Location
DOM Photodegradation	0.8–3.2	Coastal seawater
Synechococcus Uptake	50–120	Open ocean